Cas no 61713-26-6 (Acetic acid, 2,2'-[(1-phenylethylidene)bis(thio)]bis-, diethyl ester)

Acetic acid, 2,2'-[(1-phenylethylidene)bis(thio)]bis-, diethyl ester structure
61713-26-6 structure
Product Name:Acetic acid, 2,2'-[(1-phenylethylidene)bis(thio)]bis-, diethyl ester
CAS No:61713-26-6
MF:C16H22O4S2
MW:342.473482608795
CID:468889
PubChem ID:71393023
Update Time:2025-04-19

Acetic acid, 2,2'-[(1-phenylethylidene)bis(thio)]bis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2,2'-[(1-phenylethylidene)bis(thio)]bis-, diethyl ester
    • ethyl 2-[1-(2-ethoxy-2-oxoethyl)sulfanyl-1-phenylethyl]sulfanylacetate
    • 61713-26-6
    • Diethyl 2,2'-[(1-phenylethane-1,1-diyl)disulfanediyl]diacetate
    • DTXSID50814811
    • Inchi: 1S/C16H22O4S2/c1-4-19-14(17)11-21-16(3,13-9-7-6-8-10-13)22-12-15(18)20-5-2/h6-10H,4-5,11-12H2,1-3H3
    • InChI Key: HTNJALCIVADYOE-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCC)C(C)(C1C=CC=CC=1)SCC(=O)OCC

Computed Properties

  • Exact Mass: 342.09606
  • Monoisotopic Mass: 342.09595153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 52.6
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